Cas no 1806932-91-1 (4-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile
• CAS No: 1806932-91-1
• MF: C₉H₆ClF₃N₂
• MW: 234.605551242828
• CID: 4885946
• Update Time: 2025-07-02

4-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile

• Inchi： 1S/C9H6ClF3N2/c10-3-6-5(1-2-14)8(9(12)13)15-4-7(6)11/h4,9H,1,3H2
• InChI Key： DKBMBTSAHUHIDF-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C(F)F)C=1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile

Professional Introduction to 4-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile (CAS No. 1806932-91-1)

4-(Chloromethyl)-2-()-5-fluoropyridine-3-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806932-91-1, represents a unique structural motif that combines a pyridine core with functional groups that make it particularly valuable for the synthesis of biologically active molecules.

The molecular structure of 4-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile features a pyridine ring substituted with several key functional groups. The chloromethyl group at the 4-position provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various pharmacophores. Meanwhile, the presence of both difluoromethyl and fluoropyridine moieties enhances the compound's potential as a building block in drug discovery. These fluorinated groups are known to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their broad spectrum of biological activities and favorable pharmacological profiles. Pyridine derivatives, in particular, have been extensively studied for their role in developing treatments for various diseases, including cancer, infectious diseases, and neurological disorders. The specific combination of substituents in 4-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile positions it as a versatile intermediate for synthesizing novel therapeutic agents.

The utility of this compound has been demonstrated in several cutting-edge research projects. For instance, studies have shown that derivatives of this scaffold can act as potent inhibitors of kinases and other enzymes involved in cancer progression. The chloromethyl group allows for further functionalization through reductive amination or nucleophilic addition reactions, enabling the creation of complex molecular architectures. Additionally, the difluoromethyl group can enhance the lipophilicity and binding affinity of drug candidates, making them more effective in vivo.

Recent advances in synthetic methodologies have further expanded the applications of 4-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce diverse aryl or heteroaryl groups at the reactive sites of this compound. These transformations have opened up new avenues for designing molecules with tailored biological activities.

The compound's potential extends beyond oncology; it has also shown promise in the development of antiviral and antibacterial agents. The fluorinated pyridine core is particularly attractive for these applications due to its ability to modulate enzyme interactions and improve drug delivery properties. Researchers are exploring its use as a precursor for synthesizing protease inhibitors and other antiviral compounds that target viral replication mechanisms.

In conclusion, 4-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile (CAS No. 1806932-91-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable tool for developing novel therapeutic agents across multiple disease areas. As synthetic chemistry continues to evolve, the applications of this compound are expected to expand even further, driving innovation in drug discovery and development.